Cas no 955821-18-8 (2-(3-methoxyphenoxy)-N-{4-(methylsulfanyl)methyl-1,3-thiazol-2-yl}acetamide)

• Product Name: 2-(3-methoxyphenoxy)-N-{4-(methylsulfanyl)methyl-1,3-thiazol-2-yl}acetamide
• CAS No: 955821-18-8
• MF: C₁₄H₁₆N₂O₃S₂
• MW: 324.418440818787
• CID: 6284556
• PubChem ID: 16850014
• Update Time: 2025-05-23

2-(3-methoxyphenoxy)-N-{4-(methylsulfanyl)methyl-1,3-thiazol-2-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxyphenoxy)-N-{4-(methylsulfanyl)methyl-1,3-thiazol-2-yl}acetamide
• 2-(3-methoxyphenoxy)-N-(4-((methylthio)methyl)thiazol-2-yl)acetamide
• F2468-0185
• 955821-18-8
• AKOS024650321
• 2-(3-methoxyphenoxy)-N-{4-[(methylsulfanyl)methyl]-1,3-thiazol-2-yl}acetamide
• 2-(3-methoxyphenoxy)-N-[4-(methylsulfanylmethyl)-1,3-thiazol-2-yl]acetamide

• Inchi： 1S/C14H16N2O3S2/c1-18-11-4-3-5-12(6-11)19-7-13(17)16-14-15-10(8-20-2)9-21-14/h3-6,9H,7-8H2,1-2H3,(H,15,16,17)
• InChI Key： URMZLHMANCZVSU-UHFFFAOYSA-N
• SMILES： S1C=C(CSC)N=C1NC(COC1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 324.06023472g/mol
• Monoisotopic Mass: 324.06023472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 114Ų

Additional information on 2-(3-methoxyphenoxy)-N-{4-(methylsulfanyl)methyl-1,3-thiazol-2-yl}acetamide

Comprehensive Overview of 2-(3-methoxyphenoxy)-N-{4-(methylsulfanyl)methyl-1,3-thiazol-2-yl}acetamide (CAS No. 955821-18-8): Properties, Applications, and Research Insights

2-(3-methoxyphenoxy)-N-{4-(methylsulfanyl)methyl-1,3-thiazol-2-yl}acetamide, identified by its CAS number 955821-18-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a methoxyphenoxy moiety and a thiazole ring, linked through an acetamide bridge. Its structural complexity and functional diversity make it a promising candidate for various applications, particularly in drug discovery and crop protection.

Recent studies highlight the growing interest in thiazole-containing compounds due to their broad-spectrum biological activities. Researchers are actively investigating the potential of 2-(3-methoxyphenoxy)-N-{4-(methylsulfanyl)methyl-1,3-thiazol-2-yl}acetamide as a scaffold for developing novel therapeutics targeting inflammation, microbial infections, and metabolic disorders. The presence of both methoxy and methylsulfanyl groups enhances its pharmacokinetic properties, improving solubility and membrane permeability—key factors in drug design.

In agrochemical applications, this compound's thiazole core demonstrates remarkable potential as a plant growth regulator and pesticide intermediate. With increasing global demand for sustainable agriculture, scientists are exploring its role in enhancing crop yield while minimizing environmental impact. The methylsulfanyl group, in particular, may contribute to pest resistance mechanisms, aligning with the industry's shift toward eco-friendly solutions.

The synthesis of CAS 955821-18-8 typically involves multi-step organic reactions, including etherification and amide coupling processes. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are employed to verify its purity and structural integrity. These methodologies ensure compliance with stringent quality standards required for research and industrial applications.

From a commercial perspective, the compound's niche applications have led to specialized supply chains. Manufacturers emphasize custom synthesis services to meet the precise requirements of research institutions and pharmaceutical developers. This tailored approach addresses the growing need for high-purity intermediates in precision medicine and targeted therapies.

Environmental and safety assessments of 2-(3-methoxyphenoxy)-N-{4-(methylsulfanyl)methyl-1,3-thiazol-2-yl}acetamide indicate favorable profiles when handled under controlled conditions. Proper storage recommendations include protection from moisture and extreme temperatures to maintain stability—a critical consideration for long-term research projects.

Emerging trends in computational chemistry have enabled virtual screening of this compound's derivatives, accelerating drug discovery pipelines. Molecular docking studies suggest promising interactions with various biological targets, reducing reliance on traditional trial-and-error approaches. This aligns with the pharmaceutical industry's push toward AI-driven drug development.

As regulatory landscapes evolve, documentation for CAS 955821-18-8 continues to expand, with detailed safety data sheets and analytical certificates becoming increasingly comprehensive. This transparency supports its adoption across global markets while ensuring compliance with international chemical regulations.

Future research directions may explore the compound's potential in combination therapies and synergistic formulations, particularly in addressing antimicrobial resistance—a pressing global health challenge. Its modular structure allows for strategic modifications to enhance specificity and reduce off-target effects.

For researchers sourcing this material, verifying supplier credentials and batch-specific documentation remains essential. The compound's specialized nature underscores the importance of working with reputable providers who can guarantee consistency across research iterations—a critical factor in reproducible science.